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Compound of Interest

Compound Name: JNJ-7184

Cat. No.: B15565171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of JNJ-7184, a non-nucleoside

inhibitor of the Respiratory Syncytial Virus (RSV) L-protein, for use in in vitro transcription

inhibition studies. Detailed protocols for key experiments are provided to facilitate the

evaluation of its antiviral activity and mechanism of action.

Introduction
JNJ-7184 is a potent antiviral compound that targets the RSV RNA-dependent RNA

polymerase (RdRp) complex. Specifically, it is a non-nucleoside inhibitor that binds to the

connector domain of the large polymerase subunit (L-protein)[1]. This interaction allosterically

inhibits the initiation or early elongation phase of viral RNA transcription and replication, making

it an important tool for studying RSV molecular biology and a potential candidate for

therapeutic development.

Mechanism of Action
JNJ-7184 exerts its antiviral effect by binding to a pocket within the connector domain of the

RSV L-protein. This binding event is believed to induce a conformational change that disrupts

the polymerase's ability to initiate transcription from the viral genome or to perform the initial

steps of RNA elongation. This targeted mechanism of action provides high specificity for the

RSV polymerase with minimal off-target effects.
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Caption: Mechanism of Action of JNJ-7184 on RSV Transcription.
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Quantitative Data Summary
The following tables summarize the in vitro antiviral activity and cytotoxicity of JNJ-7184
against various RSV strains in different cell lines.

Table 1: Antiviral Activity of JNJ-7184 against RSV

RSV
Strain

Cell Line
Assay
Type

Endpoint EC₅₀ (nM) pEC₅₀
Referenc
e

RSV-A

Long
HEp-2

CPE

Reduction

Cell

Viability
32 7.5 [2]

RSV-A

M37
HEp-2

CPE

Reduction

Cell

Viability
21 7.7

RSV-B VR-

955
HEp-2

CPE

Reduction

Cell

Viability
64 7.2

RSV-A

Long
HEp-2 RT-qPCR

Viral RNA

Reduction
54 7.3 [2]

RSV-A HeLa
Not

Specified

Not

Specified
13.8 7.86 [3]

Table 2: Cytotoxicity of JNJ-7184

Cell Line Assay Type Endpoint CC₅₀ (µM) pCC₅₀ Reference

HEp-2 Cell Viability ATP Content >100 <4

HeLa Not Specified Not Specified 51.3 4.29 [3]

Experimental Protocols
Cell-Based Antiviral Activity Assay (CPE Reduction)
This protocol is designed to determine the 50% effective concentration (EC₅₀) of JNJ-7184 by

measuring the inhibition of virus-induced cytopathic effect (CPE).
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Seed HEp-2 cells in
96-well plates

Prepare serial dilutions
of JNJ-7184

Pre-incubate cells
with JNJ-7184 (1h)

Infect cells with RSV
(MOI 0.1)

Incubate for 5 days
at 37°C

Assess cell viability
(e.g., CCK-8/ATPlite) Calculate EC50

Co-transfect HEp-2 cells with
plasmids (N, P, L, M2-1, minigenome-luc) Incubate for 24h Add serial dilutions

of JNJ-7184 Incubate for an additional 24h Lyse cells and measure
luciferase activity Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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